![molecular formula C18H13BrN2OS B2650799 1-{[2-(4-bromophenoxy)-1,3-thiazol-5-yl]methyl}-1H-indole CAS No. 439097-11-7](/img/structure/B2650799.png)
1-{[2-(4-bromophenoxy)-1,3-thiazol-5-yl]methyl}-1H-indole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“1-{[2-(4-bromophenoxy)-1,3-thiazol-5-yl]methyl}-1H-indole” is a chemical compound with the molecular formula C18H13BrN2OS and a molecular weight of 385.28 . It contains an indole ring, which is a prevalent moiety in many biologically active compounds .
Molecular Structure Analysis
The molecular structure of this compound includes an indole ring and a thiazole ring, both of which are five-membered heterocycles. The indole ring contains a benzene and a pyrrole ring, while the thiazole ring contains one sulfur and one nitrogen atom .Scientific Research Applications
Antimicrobial and Antiproliferative Activities
Compounds featuring indole and thiazole moieties, such as those derived from 1,3,4-thiadiazole compounds, have demonstrated significant biological activities. For instance, Schiff bases derived from 5-substituted-1,3,4-thiadiazole-2-amine have shown strong antimicrobial activity against S. epidermidis and cytotoxicity against cancer cell lines such as PC-3 and MDA-MB-231. These findings suggest potential applications in developing new antimicrobial and anticancer therapeutics (Gür et al., 2020).
Synthetic Methodologies and Chemical Transformations
The synthesis and functionalization of indole derivatives represent a significant area of research due to their wide range of biological activities and applications in drug development. Studies on the efficient syntheses of substituted carbazoles and cyclopent[b]indoles from indole precursors highlight innovative synthetic routes that could be relevant for the synthesis and functional exploration of 1-{[2-(4-bromophenoxy)-1,3-thiazol-5-yl]methyl}-1H-indole. These methodologies facilitate the creation of complex molecular architectures, potentially leading to new materials or pharmacologically active molecules (Katritzky et al., 1996).
properties
IUPAC Name |
2-(4-bromophenoxy)-5-(indol-1-ylmethyl)-1,3-thiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13BrN2OS/c19-14-5-7-15(8-6-14)22-18-20-11-16(23-18)12-21-10-9-13-3-1-2-4-17(13)21/h1-11H,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNWPLRNWOIJFSG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CN2CC3=CN=C(S3)OC4=CC=C(C=C4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13BrN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.